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Compound of Interest

Compound Name: Tellurium diiodide

Cat. No.: B081356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Tellurium diiodide (TeI₂). Due to the inherent instability of pure Tellurium
diiodide in the solid state, this guide focuses on its well-characterized and stable coordination

complexes, primarily diiodobis(thiourea)tellurium(II) (TeI₂(tu)₂), which serves as a key

compound for studying the chemistry of Te(II) iodide.

Physical Properties of Tellurium Diiodide and its
Thiourea Complex
Pure Tellurium diiodide is challenging to isolate in bulk.[1] Consequently, a significant portion

of its chemistry is explored through its stable complexes. The most studied of these is

diiodobis(thiourea)tellurium(II). Quantitative physical data for the parent TeI₂ is scarce, while

data for its thiourea complex is more readily available through crystallographic studies.
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Property Tellurium Diiodide (TeI₂)
Diiodobis(thiourea)telluriu
m(II) (TeI₂(tu)₂)

Molecular Formula I₂Te C₂H₈I₂N₄S₂Te

Molecular Weight 381.41 g/mol 533.66 g/mol

Appearance Unstable solid Yellow crystalline solid

Melting Point Not reported (decomposes) Data not readily available

Boiling Point Not applicable Not applicable

Solubility Data not readily available
Soluble in dimethylformamide

(DMF)

Crystal System Not applicable in bulk Monoclinic

Space Group Not applicable in bulk P2₁/c

Chemical Properties and Reactivity
Tellurium diiodide is a reactive species that can be stabilized through coordination with

ligands. Its chemistry is dominated by the +2 oxidation state of tellurium.

Stability: Pure TeI₂ is unstable and readily disproportionates. However, its complexes with

soft donor ligands like thiourea exhibit significantly enhanced stability, allowing for their

isolation and characterization.

Coordination Chemistry: Tellurium in TeI₂(tu)₂ exhibits a square planar coordination

geometry. The thiourea ligands are bonded to the tellurium atom through their sulfur atoms,

acting as monodentate ligands. This coordination stabilizes the Te(II) oxidation state.

Reactivity: The Te-S bonds in TeI₂(tu)₂ are relatively labile, allowing for ligand exchange

reactions. This property makes it a useful precursor for the synthesis of other Te(II)

compounds.

Experimental Protocols
Synthesis of Diiodobis(thiourea)tellurium(II)
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While a highly detailed, step-by-step protocol with precise yields is not consistently reported

across the literature, the general and widely accepted method for the synthesis of

diiodobis(thiourea)tellurium(II) involves the precipitation of the complex from an aqueous

solution. This is achieved by treating an aqueous solution of a tellurium(II) halide complex with

an excess of iodide ions. A common precursor is the analogous dibromide complex.

General Experimental Procedure:

Preparation of the Precursor Solution: A solution of a suitable tellurium(II) precursor, such as

dichlorobis(thiourea)tellurium(II) or dibromobis(thiourea)tellurium(II), is prepared in an

appropriate aqueous acidic medium to prevent hydrolysis.

Addition of Iodide: A solution containing an excess of sodium or potassium iodide is slowly

added to the tellurium(II)-thiourea complex solution with constant stirring.

Precipitation: Upon addition of the iodide solution, the less soluble

diiodobis(thiourea)tellurium(II) complex precipitates out of the solution as a yellow solid.

Isolation and Purification: The precipitate is collected by filtration, washed with water and a

suitable organic solvent like ethanol to remove any unreacted starting materials and by-

products, and then dried under vacuum.

Characterization Methods
Single-Crystal X-ray Diffraction: This is the definitive method for determining the precise

molecular structure of TeI₂(tu)₂, including bond lengths and angles, and confirming the

square planar geometry around the tellurium center.

Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the coordination of the

thiourea ligand to the tellurium atom. The coordination through the sulfur atom results in a

decrease in the frequency of the C=S stretching vibration and an increase in the frequency of

the C-N stretching vibration compared to the free thiourea ligand.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to characterize the ligand environment in solution. The chemical shifts of the protons

and carbons in the thiourea ligand will be affected by coordination to the tellurium atom.
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Mandatory Visualizations
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Caption: Generalized workflow for the synthesis of diiodobis(thiourea)tellurium(II).

Caption: Molecular structure of diiodobis(thiourea)tellurium(II).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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